6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one

• Molecular Formula: C11H17N5O
• Molecular Weight: 235.29 g/mol
• IUPAC Name: 6-methyl-5-[2-(4-methylcyclohexylidene)hydrazinyl]-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C11H17N5O/c1-7-3-5-9(6-4-7)14-15-10-8(2)13-16-11(17)12-10/h7H,3-6H2,1-2H3,(H2,12,15,16,17)
• InChI Key: BJVNBPFGOIOBHG-UHFFFAOYSA-N
• SMILES: CC1CCC(=NNC2=NC(=O)NN=C2C)CC1

Description

6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one is a chemical compound that is commonly used in scientific research. This compound has been found to have numerous biochemical and physiological effects, making it a valuable tool in the study of various biological processes.

Mechanism of Action

The mechanism of action of 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one involves the inhibition of various enzymes and receptors. This compound has been found to inhibit the activity of cyclin-dependent kinase 4 (CDK4), which is involved in cell cycle regulation. It also inhibits the activity of acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine in the brain. This inhibition leads to an increase in acetylcholine levels, which can improve cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one are numerous. This compound has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. It has also been found to inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, this compound has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one in lab experiments include its ability to inhibit the activity of various enzymes and receptors, its anti-inflammatory and antioxidant effects, and its potential therapeutic applications. However, there are also some limitations to using this compound in lab experiments. One limitation is that it can be toxic at high concentrations, which can limit its use in certain experiments. Additionally, this compound may have off-target effects, which can complicate data interpretation.

Future Directions

There are numerous future directions for research involving 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one. One potential direction is to further investigate its potential therapeutic applications in the treatment of cancer and neurodegenerative disorders. Another direction is to explore its mechanism of action in more detail, including its interactions with specific enzymes and receptors. Additionally, future research could focus on developing more selective inhibitors of CDK4 and AChE, which could have fewer off-target effects and potentially be safer for use in humans.
Conclusion:
In conclusion, 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one is a valuable tool in scientific research due to its ability to inhibit the activity of various enzymes and receptors. This compound has numerous biochemical and physiological effects, making it a promising candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. While there are some limitations to using this compound in lab experiments, future research could focus on developing more selective inhibitors and exploring its potential therapeutic applications in more detail.

Synthesis Methods

The synthesis of 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one involves the reaction of 4-methylcyclohexanone with hydrazine hydrate to form 4-methylcyclohexanone hydrazone. This hydrazone is then reacted with 6-methyl-1,2,4-triazin-3(2H)-one to produce the final product. The synthesis of this compound can be achieved through various methods, but this is the most common method used in scientific research.

Scientific Research Applications

The 6-methyl-5-(2-(4-methylcyclohexylidene)hydrazinyl)-1,2,4-triazin-3(2H)-one compound has been widely used in scientific research due to its ability to inhibit the activity of various enzymes and receptors. This compound has been found to have potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. It has also been used in the study of various biological processes, including cell proliferation, apoptosis, and inflammation.